(Z)-3-(2,5-dimethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,5-dimethoxyphenyl)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N2O2S/c1-4-15-5-7-16(8-6-15)20-14-27-22(24-20)18(13-23)11-17-12-19(25-2)9-10-21(17)26-3/h5-12,14H,4H2,1-3H3/b18-11-
• InChI Key: XGLJYLWRHHALFW-WQRHYEAKSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=C(C=CC(=C3)OC)OC)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=C(C=CC(=C3)OC)OC)/C#N
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• CAS No.: 476671-77-9

Description

(Z)-3-(2,5-dimethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H20N2O2S and its molecular weight is 376.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound "(Z)-3-(2,5-dimethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile" has been explored in the context of synthetic methodologies and structural elucidations. Studies such as those by Shinkre et al. (2008) and Chenna et al. (2008) provide insights into the synthesis of related acrylonitrile derivatives, focusing on the E and Z isomers of these compounds. They discuss the separation, synthesis, and X-ray crystal structures of these isomers, revealing the specific crystalline formations and molecular configurations inherent to each form (Shinkre et al., 2008) (Chenna et al., 2008).

Photophysical and Electrochemical Properties

Research into derivatives of acrylonitrile, such as those by Bhanvadia et al. (2016) and Castillo et al. (2021), delves into the photophysical and electrochemical characteristics of these compounds. Their studies examine the optical features, redox properties, and thermogravimetric stability of acrylonitrile derivatives, providing a foundational understanding of how these molecular structures interact with light and electrical charges, which is crucial for their applications in materials science and optoelectronic devices (Bhanvadia et al., 2016) (Castillo et al., 2021).

Fluorescence and Optical Applications

The fluorescence properties and potential optical applications of acrylonitrile derivatives are highlighted in studies such as those by Eltyshev et al. (2021) and Xu et al. (2012). These investigations explore new fluorescent thiazoles and thiophene derivatives, respectively, based on acrylonitrile cores. They examine the emission colors, wavelength maxima, and intensity of these compounds, offering valuable insights into their suitability for photonic and optoelectronic applications, such as in the development of organic light-emitting diodes (OLEDs) and other luminescent materials (Eltyshev et al., 2021) (Xu et al., 2012).